3-(dimethylamino)-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzamide
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Description
3-(dimethylamino)-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzamide, also known as DMAMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic benefits. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging ligands, such as those incorporating dimethylamino functional groups, have been developed for measuring amyloid in vivo in the brain of patients with Alzheimer's disease. These compounds, including [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene (18F-FDDNP) and others, have been studied in patients and healthy controls using PET imaging. A significant difference in PIB retention between mild patients and controls was observed, suggesting the potential of these compounds in early detection and evaluation of new anti-amyloid therapies for Alzheimer's disease (Nordberg, 2007) (Nordberg, 2008).
Environmental Monitoring of Parabens
Research on parabens, which share similar ester functionalities, highlights their presence in aquatic environments and potential endocrine-disrupting effects. The widespread use of paraben-based products has led to their continuous introduction into water systems. Studies focus on their occurrence, fate, and behavior in aquatic environments, including their biodegradability and the formation of chlorinated by-products, which pose a concern for environmental health and necessitate further study on their toxicity (Haman et al., 2015).
Development of Pharmaceuticals
The exploration of novel synthetic opioids for their euphoric effects, including compounds like U-47700, which shares structural similarities with benzamides, underlines the importance of understanding their chemistry, pharmacology, and potential toxicities. These studies aim at providing insights into their impact on drug markets, prevalence, harm, and the necessity for international monitoring and research to detect these substances early and assess their risks (Sharma et al., 2018).
properties
IUPAC Name |
3-(dimethylamino)-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S/c1-15(19,8-9-20-4)11-16-14(18)12-6-5-7-13(10-12)17(2)3/h5-7,10,19H,8-9,11H2,1-4H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAXKJNXDQQASRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCSC)(CNC(=O)C1=CC(=CC=C1)N(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.